Cas no 512809-85-7 (5-(4-bromo-3-nitro-1H-pyrazol-1-yl)methylfuran-2-carboxylic acid)

5-(4-bromo-3-nitro-1H-pyrazol-1-yl)methylfuran-2-carboxylic acid structure
512809-85-7 structure
Product Name:5-(4-bromo-3-nitro-1H-pyrazol-1-yl)methylfuran-2-carboxylic acid
CAS No:512809-85-7
MF:C9H6BrN3O5
MW:316.065041065216
MDL:MFCD02253727
CID:3057710
PubChem ID:676370
Update Time:2025-04-21

5-(4-bromo-3-nitro-1H-pyrazol-1-yl)methylfuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-((4-Bromo-3-nitro-1H-pyrazol-1-yl)methyl)furan-2-carboxylic acid
    • 5-(4-bromo-3-nitro-1H-pyrazol-1-yl)methylfuran-2-carboxylic acid
    • BBL037909
    • 5-[(4-bromo-3-nitro-1H-pyrazol-1-yl)methyl]furan-2-carboxylic acid
    • Z56849420
    • 5-((4-Bromo-3-nitro-1H-pyrazol-1-yl)methyl)furan-2-carboxylicacid
    • 512809-85-7
    • 5-(4-Bromo-3-nitro-pyrazol-1-ylmethyl)-furan-2-carboxylic acid
    • AKOS000304351
    • MVA80985
    • EN300-92880
    • DTXSID301158554
    • AK-968/41170163
    • 5-({4-bromo-3-nitro-1H-pyrazol-1-yl}methyl)-2-furoic acid
    • SR-01000086620
    • 2-Furancarboxylic acid, 5-((4-bromo-3-nitro-1H-pyrazol-1-yl)methyl)-
    • AKOS025213852
    • 5-[(4-bromo-3-nitropyrazol-1-yl)methyl]furan-2-carboxylic acid
    • 5-[(4-Bromo-3-nitro-1H-pyrazol-1-yl)methyl]-2-furoic acid
    • 5-[(4-bromo-3-nitropyrazolyl)methyl]furan-2-carboxylic acid
    • 2-Furancarboxylic acid, 5-[(4-bromo-3-nitro-1H-pyrazol-1-yl)methyl]-
    • MFCD02253727
    • CS-0264485
    • STK010096
    • SR-01000086620-1
    • MDL: MFCD02253727
    • Inchi: 1S/C9H6BrN3O5/c10-6-4-12(11-8(6)13(16)17)3-5-1-2-7(18-5)9(14)15/h1-2,4H,3H2,(H,14,15)
    • InChI Key: RLWQKLOXFLKEPV-UHFFFAOYSA-N
    • SMILES: BrC1C([N+](=O)[O-])=NN(C=1)CC1=CC=C(C(=O)O)O1

Computed Properties

  • Exact Mass: 314.94908Da
  • Monoisotopic Mass: 314.94908Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 350
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 114Ų

5-(4-bromo-3-nitro-1H-pyrazol-1-yl)methylfuran-2-carboxylic acid Pricemore >>

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